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Compound of Interest

Compound Name: Dane Salt

Cat. No.: B1371531 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for Dane Salt, a compound utilized in various research and pharmaceutical

development applications. Due to the absence of specific manufacturer's disposal protocols,

Dane Salt should be treated as a hazardous chemical, and the following procedures are based

on established best practices for laboratory hazardous waste management.

Chemical and Physical Properties of Dane Salt
Variants
Understanding the properties of Dane Salt is the first step in safe handling and disposal. The

following table summarizes key data for different forms of this compound.
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Property
D(-)-Alpha-Phenylglycine
ethyl potassium Dane Salt

D-p-Hydroxyphenylglycine
dane salt

CAS Number 961-69-3[1] 69416-61-1[2]

Molecular Formula C₁₄H₁₆KNO₄[1][3] C₁₃H₁₅KNO₅[4]

Molecular Weight 301.38 g/mol [1] 304.36 g/mol [4]

Appearance
White to off-white crystalline

powder[1][3]
Not specified

Solubility
Highly soluble in water, slightly

soluble in ethanol[3]
Soluble in water[1]

Melting Point
Approximately 232 to 234

°C[3]
Not specified

Density 1.306 g/cm³[3] Not specified

Hazard Identification and Safety Precautions
A safety data sheet for D(-)-4-Hydroxyphenylglycine dane salt indicates the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Given these potential hazards, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE), including but not limited to:

Impervious gloves (e.g., nitrile rubber)

Chemical safety goggles or a face shield

A standard laboratory coat
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Use of a fume hood to avoid inhalation of dust or aerosols

Step-by-Step Disposal Protocol for Dane Salt
The following protocol outlines the necessary steps for the safe disposal of Dane Salt and

associated contaminated materials. This procedure is designed to prevent environmental

contamination and ensure personnel safety.

1. Segregation and Collection:

All Dane Salt waste, including unused or expired product, contaminated labware (e.g., weigh
boats, pipette tips), and contaminated PPE, must be collected in a dedicated and clearly
labeled hazardous waste container.
Do not mix Dane Salt waste with other incompatible waste streams.

2. Waste Container Selection and Labeling:

Use a container that is chemically compatible with Dane Salt. A high-density polyethylene
(HDPE) container is generally a suitable choice.
The container must be in good condition with a secure, leak-proof lid.
Label the container clearly with "Hazardous Waste," the name "Dane Salt," and the date
when the first waste was added.

3. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated
waste accumulation area.
The storage area should be away from general laboratory traffic and incompatible materials.

4. Spill Management:

In the event of a spill, evacuate the immediate area.
Ensure the area is well-ventilated, preferably within a fume hood.
Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.
Carefully sweep or scoop the contained material into the designated hazardous waste
container, avoiding the generation of dust.
Clean the spill area thoroughly with a suitable decontamination solution.
Dispose of all materials used for cleanup as hazardous waste.
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5. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed environmental
waste management contractor.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of Dane Salt down the drain or in the regular trash.[5]

Logical Workflow for Dane Salt Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dane Salt.
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Caption: Logical workflow for the safe disposal of Dane Salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1371531?utm_src=pdf-body-img
https://www.benchchem.com/product/b1371531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory personnel can effectively manage Dane Salt
waste, minimizing risks and ensuring compliance with safety regulations. Always consult your

institution's specific hazardous waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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